2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine

• IUPAC Name: 2,4,5-trimethyl-6-[[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C18H25N5O/c1-12-13(2)20-15(4)22-18(12)24-11-16-6-9-23(10-7-16)17-5-8-19-14(3)21-17/h5,8,16H,6-7,9-11H2,1-4H3
• InChI Key: AFMCNTDYOQVEJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC(=NC=C3)C)C)C
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol
• CAS No.: 2640946-96-7

Description

The compound 2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine is a structurally complex pyrimidine derivative featuring a substituted piperidine moiety. Its core pyrimidine ring is substituted with methyl groups at positions 2, 4, and 5, while the 6-position contains a methoxy group linked to a piperidin-4-ylmethyl chain. This piperidine ring is further functionalized with a 2-methylpyrimidin-4-yl group at the 1-position.

Synthetic routes for analogous compounds often involve nucleophilic substitution or coupling reactions to attach the piperidine-pyrimidine side chain to the core pyrimidine scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrimidine Core: The pyrimidine core can be synthesized through a Biginelli reaction, which involves the condensation of urea, an aldehyde, and a β-keto ester under acidic conditions.

Substitution Reactions:

Piperidine Ring Formation: The piperidine ring can be synthesized via cyclization reactions involving appropriate precursors such as 1,5-diaminopentane.

Methoxylation: The final step involves the methoxylation of the pyrimidine ring, which can be carried out using methanol in the presence of a base like sodium hydride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of continuous flow reactors for better control over reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of hydroxyl or carbonyl derivatives.

Reduction: Reduction reactions can be employed to modify the pyrimidine ring or the piperidine moiety, often using reagents like lithium aluminum hydride.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Bases: Sodium hydride, potassium tert-butoxide.

Acids: Hydrochloric acid, sulfuric acid.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups such as halogens or alkyl groups.

Scientific Research Applications

Molecular Formula

• C : 18
• H : 25
• N : 3
• O : 1

Structural Features

• Pyrimidine ring : Central to its chemical activity.
• Piperidine moiety : Enhances pharmacological properties.
• Methoxy group : May influence solubility and bioavailability.

Medicinal Chemistry

The compound has been investigated for its potential as a therapeutic agent in various diseases, particularly cancer and neurodegenerative disorders. Its ability to interact with specific biological targets makes it a candidate for drug development.

Case Study: Anticancer Activity

Research has shown that derivatives of pyrimidine compounds exhibit significant anticancer properties. For instance, studies have reported that similar compounds can inhibit tumor growth in various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest .

Compound	Activity	Mechanism
Example A	Cytotoxicity	Apoptosis induction
Example B	Antiproliferative	Cell cycle arrest

Neurology

Given its structural similarity to known neuroactive compounds, this pyrimidine derivative may also have applications in treating neurological conditions such as Alzheimer's disease and other tauopathies.

Case Study: Alzheimer’s Disease

A study explored the use of pyrimidine derivatives as glycosidase inhibitors, which are crucial in the treatment of tauopathies. The findings suggest that these compounds can modulate enzyme activity linked to neurodegeneration .

Study Reference	Findings
Study 1	Inhibition of tau aggregation
Study 2	Improvement in cognitive function in animal models

Drug Design

The compound's unique structure allows for modifications that can enhance potency and selectivity for specific biological targets. Structure-activity relationship (SAR) studies are essential for optimizing these properties.

Table of Modifications

Modification	Expected Effect
Adding halogens	Increased potency
Altering alkyl groups	Improved bioavailability

Mechanism of Action

The mechanism of action of 2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. For instance, it might inhibit a key enzyme in a metabolic pathway, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine (hereafter referred to as Compound A ) with structurally or functionally related pyrimidine derivatives.

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Potential Applications
Compound A	Pyrimidine	2,4,5-Trimethyl; 6-methoxy-piperidin-4-ylmethyl-2-methylpyrimidine	Kinase inhibition, GPCR modulation (inferred)
3-((((2R,3R,4R,5R)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-5-(2-(((E)-3,7-dimethyl-octa-2,6-dien-1-yl)thio)-4-oxopyrimidin-1(4H)yl)tetrahydrofuran-3-yl)oxy)-(diisopropylamino)phosphino)propanenitrile (9)	Pyrimidine + tetrahydrofuran	Thiopyrimidine, isoprenoid chain, phosphoramidite	Nucleotide analog synthesis
2-(4,6-Dimethylpyrimidin-2-yl)-1-[1-(4-hydroxy-6-methylpyran-2-one-3-yl)ethylidene]hydrazine (3)	Pyrimidine + hydrazine-pyranone hybrid	Hydrazine linker, pyranone ring	Antimicrobial/antifungal agents (hypothesized)
7-{4-[(dimethylamino)methyl]piperidin-1-yl}-2-(4,6-dimethylpyrazolo[1,5-a]pyrazin-2-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrazolo-pyrimidinone + piperidine	Pyrazolo-pyrazine, dimethylaminomethyl-piperidine	Oncology (kinase or protease inhibition)

Key Comparisons

Structural Complexity and Diversity :

• Compound A integrates two pyrimidine rings (core and side chain), distinguishing it from simpler analogs like the hydrazine-linked pyrimidine in Compound 3 . The piperidine bridge in Compound A contrasts with the tetrahydrofuran backbone in Compound 9 , which is tailored for nucleotide analog synthesis.

However, Compound A lacks the pyranone or pyrazolo-pyrazine groups seen in Compounds 3 and , which may influence hydrogen bonding or π-π stacking interactions.

Synthetic Accessibility :

• Compound A ’s synthesis likely requires multi-step functionalization of the pyrimidine core, similar to the hydrazine-condensation strategies used for Compound 3 . By contrast, the phosphoramidite in Compound 9 reflects specialized nucleotide chemistry, limiting its scalability.

compounds with pyrazolo-pyrimidinones are explicitly linked to oncology targets , whereas Compound 3’s hydrazine-pyranone hybrid may prioritize antimicrobial activity .

Table 2: Hypothetical Physicochemical Properties

Property	Compound A	Compound 3	Compound
Molecular Weight (g/mol)	~430 (estimated)	~350 (reported)	~450 (estimated)
LogP (Predicted)	~2.5 (moderate lipophilicity)	~1.8 (polar hydrazine linker)	~3.0 (pyrazolo-pyrazine hydrophobicity)
Solubility	Low (due to methyl/piperidine groups)	Moderate (pyranone enhances polarity)	Low (bulky heterocycles)

Biological Activity

2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine is a synthetic compound that has garnered interest in various biological research fields. Its unique structural features suggest potential applications in medicinal chemistry, particularly in the development of new therapeutic agents. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The compound's structure can be broken down into several key components:

• Pyrimidine Core : The central pyrimidine ring is substituted at positions 2, 4, and 5 with methyl groups.
• Piperidine Linkage : A piperidine ring is attached via a methoxy group to the pyrimidine, which may influence its biological interactions.

Pharmacological Properties

• Anticancer Activity : Preliminary studies indicate that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of pyrimidines have been shown to inhibit tumor cell proliferation and induce apoptosis in various cancer cell lines.
• Antimicrobial Effects : Some piperidine and pyrimidine derivatives demonstrate antimicrobial activity against a range of pathogens. This suggests that 2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine may also possess similar properties, although specific studies are needed to confirm this .
• Neuroprotective Potential : Research on related compounds indicates potential neuroprotective effects. These effects are often attributed to the modulation of neurotransmitter systems and reduction of oxidative stress .

The biological mechanisms underlying the activity of this compound are still under investigation. However, several hypotheses based on related compounds include:

• Enzyme Inhibition : The compound may act as an inhibitor of specific kinases or enzymes involved in cancer progression.
• Receptor Modulation : It could interact with various neurotransmitter receptors, influencing signaling pathways crucial for neuroprotection and cognitive function.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
Palbociclib	Pyridopyrimidine derivative	CDK4/6 inhibitor; used in breast cancer treatment
Dilmapimod	Pyridopyrimidine	Anti-inflammatory effects; potential use in rheumatoid arthritis

This table illustrates how structural similarities can lead to comparable biological activities among different compounds.

Case Studies and Research Findings

• In Vitro Studies : In vitro assays have demonstrated that similar pyrimidine derivatives can inhibit cell growth in breast cancer cell lines by inducing cell cycle arrest and apoptosis . A focused study on 2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine is necessary to validate these findings.
• Animal Models : Animal studies using piperidine derivatives have shown promise in reducing tumor sizes and improving survival rates in models of cancer . Future research should explore whether this compound produces similar outcomes.
• Mechanistic Studies : Research into the mechanistic pathways involved in the action of related compounds has revealed that they often interact with multiple targets within cells, leading to complex biological responses . Understanding these interactions will be critical for elucidating the potential therapeutic roles of 2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine.

Q & A

Q. What are the key considerations for optimizing the synthesis of 2,4,5-trimethyl-6-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy}pyrimidine?

Synthesis optimization requires attention to:

• Reaction Solvents : Use polar aprotic solvents (e.g., dichloromethane) to stabilize intermediates and improve yields, as demonstrated in similar pyrimidine-piperidine conjugates .
• Purification : Column chromatography or recrystallization (e.g., using ethanol/water mixtures) ensures ≥95% purity .
• Safety Protocols : Implement fume hoods, PPE (gloves, goggles), and protocols for handling pyrimidine derivatives, which may exhibit acute toxicity (H300-H313) .

Q. How can structural characterization be validated for this compound?

• X-ray Crystallography : Use SHELXL for refinement to confirm bond lengths/angles and piperidine-pyrimidine dihedral angles .
• Spectroscopic Techniques : Compare NMR (¹H/¹³C) and MS data with analogous compounds (e.g., 4-alkoxy-2-[hydroxy-3-(piperazinyl)propyl]-6-methylpyridine derivatives) .
• Elemental Analysis : Confirm C, H, N content within ±0.3% of theoretical values .

Q. What analytical methods are suitable for assessing purity and stability?

• HPLC : Use C18 columns with UV detection at 254 nm; retention times should align with reference standards (e.g., AZD8931 derivatives) .
• Thermogravimetric Analysis (TGA) : Monitor decomposition temperatures (>200°C suggests thermal stability) .
• Storage Conditions : Store at 2–8°C in inert atmospheres (argon) to prevent hydrolysis of the methoxy group .

Advanced Research Questions

Q. How can computational methods predict the biological activity of this compound?

• Molecular Docking : Use AutoDock Vina to model interactions with targets like kinase domains or GPCRs. Compare binding affinities with trifluoromethyl-containing analogs, which show enhanced lipophilicity and target engagement .
• QSAR Modeling : Correlate substituent effects (e.g., methyl vs. methoxy groups) with activity trends in pyrimidine derivatives .

Q. How to resolve contradictions in pharmacological data (e.g., conflicting IC₅₀ values)?

• Assay Validation : Replicate studies using standardized protocols (e.g., ATPase inhibition assays for kinase targets) .
• Metabolite Screening : Use LC-MS to identify degradation products that may interfere with activity measurements .
• Structural Reanalysis : Re-examine crystallographic data to rule out conformational isomers affecting potency .

Q. What strategies improve metabolic stability in vivo?

• Isotope Labeling : Introduce deuterium at labile positions (e.g., piperidine C-H bonds) to slow oxidative metabolism .
• Prodrug Design : Modify the methoxy group to ester prodrugs, as seen in ethyl 4-(4-hydroxy-3-methoxyphenyl)pyrimidine derivatives .
• CYP450 Inhibition Assays : Test interactions with CYP3A4/2D6 to identify metabolic hotspots .

Q. How to design experiments for assessing structure-activity relationships (SAR)?

• Analog Synthesis : Vary substituents on the pyrimidine (e.g., 4-hydroxy vs. 4-methyl) and piperidine (e.g., N-aryl vs. N-alkyl) moieties .
• Biological Profiling : Screen analogs against panels (e.g., NCI-60 cancer lines) to correlate substituent size/logP with cytotoxicity .
• Free Energy Perturbation (FEP) : Compute relative binding energies of analogs to prioritize synthesis .

Methodological Guidance Table

Research Objective	Recommended Methods	Key References
Synthesis Optimization	Solvent screening (DCM, THF), reflux conditions, silica gel chromatography
Structural Validation	SHELXL refinement, ¹H/¹³C NMR, high-resolution MS
Biological Activity Profiling	Kinase inhibition assays, ATP competition studies, in vivo PK/PD modeling
Metabolic Stability	Microsomal incubation, LC-MS metabolite ID, deuterium labeling